Cas no 19427-82-8 (Selinidin)

• Product Name: Selinidin
• CAS No: 19427-82-8
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 1080923
• PubChem ID: 668079
• Update Time: 2025-04-20

Selinidin Chemical and Physical Properties

Names and Identifiers

• Selinidin
• (R)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl (Z)-2-methylbut-2-enoate
• Secryptotaenin A
• [ "" ]
• Jatamansin
• (Z)-2-Methyl-2-butenoic acid [(S)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl] ester
• RRHCDWLSHIIIIT-GHAIFCDISA-N
• CS-0016682
• Crotonic acid, 2-methyl-, ester with 9,10-dihydro-9-hydroxy-8,8-dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-2-one, (Z)-(S)-
• HY-N1278
• [(9S)-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• XS163803
• (S,Z)-8,8-Dimethyl-2-oxo-2,8,9,10-tetrahydropyrano[2,3-f]chromen-9-yl 2-methylbut-2-enoate
• (Z)-2-Methyl-but-2-enoic acid 8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]-chromen-9-yl ester
• AKOS040762327
• [(9S)-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-h]chromen-9-yl] (Z)-2-methylbut-2-enoate
• DTXSID301318639
• 2-Butenoic acid, 2-methyl-, 9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, [S-(Z)]-
• 8,8-Dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl (2Z)-2-methyl-2-butenoate #
• 2-Butenoic acid, 2-methyl-, (9S)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
• Selenedin
• 19427-82-8
• MLS000863586
• MLSMR
• Lomatin; (R)-form, O-Angeloyl
• SMR000440744
• DA-67531

• Inchi： 1S/C19H20O5/c1-5-11(2)18(21)22-15-10-13-14(24-19(15,3)4)8-6-12-7-9-16(20)23-17(12)13/h5-9,15H,10H2,1-4H3/b11-5-/t15-/m0/s1
• InChI Key： RRHCDWLSHIIIIT-GHAIFCDISA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2C[C@@H](C1(C)C)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 328.13100
• Monoisotopic Mass: 328.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97-98 ºC
• Boiling Point: 476.0±45.0 °C at 760 mmHg
• Flash Point: 209.7±28.8 °C
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 65.74000
• LogP: 3.38450
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Selinidin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins
• Natural Products and Extracts Plant Extracts Plant based Prionosciadium thapsoides